molecular formula F6KSb B093993 Potassium hexafluoroantimonate CAS No. 16893-92-8

Potassium hexafluoroantimonate

Cat. No.: B093993
CAS No.: 16893-92-8
M. Wt: 274.85 g/mol
InChI Key: LQKKGPUEJBHVHZ-UHFFFAOYSA-H
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Description

Potassium hexafluoroantimonate is an inorganic chemical compound with the chemical formula KSbF6. It is a white, crystalline powder that is highly soluble in water. This compound is known for its use in various industrial and scientific applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium hexafluoroantimonate can be synthesized through several methods:

Industrial Production Methods: In industrial settings, this compound is typically produced by treating a mixture of solid antimony (III) oxide and potassium hydroxide with hydrogen peroxide solution (30%) and hydrochloric acid (48%) .

Chemical Reactions Analysis

Types of Reactions: Potassium hexafluoroantimonate undergoes various chemical reactions, including:

    Oxidation and Reduction: It can participate in redox reactions due to the presence of antimony in its structure.

    Substitution Reactions: The compound can undergo substitution reactions where the fluoride ions are replaced by other ligands.

Common Reagents and Conditions:

Major Products Formed:

    Fluoride Compounds: Reactions involving this compound often result in the formation of various fluoride compounds.

Properties

IUPAC Name

potassium;hexafluoroantimony(1-)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/6FH.K.Sb/h6*1H;;/q;;;;;;+1;+5/p-6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQKKGPUEJBHVHZ-UHFFFAOYSA-H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

F[Sb-](F)(F)(F)(F)F.[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

F6KSb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30586923
Record name Potassium hexafluoroantimonate(1-)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30586923
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.849 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

16893-92-8
Record name Potassium hexafluoroantimonate(1-)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30586923
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Potassium hexafluoroantimonate
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Q & A

Q1: How does Potassium hexafluoroantimonate initiate polymerization reactions?

A: this compound (KSbF6) acts as a powerful Lewis acid, capable of initiating cationic polymerization. [, ] When applied to vinyl ether monomers, KSbF6 can initiate polymerization electrochemically. [] This process likely involves the generation of cationic species upon application of voltage, which then propagate the polymerization reaction. The rate of this electro-initiated polymerization can be controlled by adjusting the applied voltage or introducing an alkaline additive. []

Q2: What evidence supports the cationic nature of KSbF6-mediated polymerization?

A2: Several observations point towards the cationic nature of the polymerization initiated by KSbF6:

  1. Real-time FT-NIR studies: These demonstrate rapid polymerization kinetics, consistent with a cationic mechanism. []
  2. Voltage dependence: The reaction rate can be readily adjusted by changing the applied voltage, suggesting an electrochemically-driven cationic process. []
  3. Alkaline additive effects: The introduction of an alkaline additive influences the reaction rate, further supporting the involvement of cationic species. []
  4. Extended post-curing: The observation of post-curing further points toward a cationic mechanism, as it suggests the persistence of active cationic species even after the initial polymerization. []

Q3: Are there alternative applications of this compound beyond polymerization?

A: Yes, research demonstrates that this compound can be used to synthesize specialized photoinitiators for free radical polymerization. [] For example, phenacyl ethyl carbazolium hexafluoroantimonate (PECH) was synthesized using KSbF6. [] Upon irradiation, PECH undergoes homolytic bond cleavage, generating free radicals that initiate polymerization. [] This highlights the versatility of KSbF6 in facilitating different types of polymerization reactions.

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